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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a comprehensive overview of 1-Ethoxyoctane, a long-chain

aliphatic ether. Despite its well-characterized physicochemical properties, a thorough review of

scientific literature reveals a notable absence of dedicated research into its specific

applications in drug development, signaling pathways, or other advanced scientific endeavors.

This document, therefore, presents the current state of knowledge on 1-Ethoxyoctane,

summarizing its known physical and chemical data. Furthermore, it explores potential, yet

currently hypothetical, research applications based on its chemical structure and the

established roles of analogous long-chain ethers in various scientific fields.

Physicochemical Properties of 1-Ethoxyoctane
A compilation of key physicochemical data for 1-Ethoxyoctane is presented below. This

information is crucial for any potential experimental design and application development.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₂O [1][2]

Molecular Weight 158.28 g/mol [1][2]

CAS Number 929-61-3 [1][2]

Appearance Colorless liquid

Boiling Point 186.7 °C at 760 mmHg [1]

Melting Point 12.5 °C [1]

Density 0.791 g/cm³ [1]

Refractive Index 1.415 [1]

Flash Point 56.9 °C [1]

LogP (octanol-water) 3.38 - 3.9 [1]

Water Solubility Limited

Vapor Pressure 0.899 mmHg at 25°C [1]

Hydrogen Bond Donor 0 [1]

Hydrogen Bond Acceptor 1 [1]

Potential Research Applications: A Forward Look
While direct experimental evidence for the use of 1-Ethoxyoctane is scarce, its chemical

nature as a non-polar, aprotic, long-chain ether suggests several plausible areas for future

research and application. These are outlined below as potential avenues for investigation.

As a Non-Polar Solvent in Organic Synthesis
Given its low polarity and relatively high boiling point, 1-Ethoxyoctane could serve as a

valuable solvent for organic reactions requiring non-polar, aprotic conditions and elevated

temperatures.[3] Its ether linkage provides some Lewis basicity, which can be beneficial for

solvating cations in reactions such as those involving organometallic reagents.[4]
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Hypothetical Experimental Protocol: Grignard Reaction

Objective: To assess the efficacy of 1-Ethoxyoctane as a solvent for the formation of a

Grignard reagent and its subsequent reaction with a carbonyl compound.

Materials: Magnesium turnings, an alkyl or aryl halide (e.g., bromobenzene), a carbonyl

compound (e.g., benzaldehyde), anhydrous 1-Ethoxyoctane, iodine crystal (as an initiator),

and standard glassware for anhydrous reactions.

Methodology:

Dry all glassware thoroughly in an oven and assemble under an inert atmosphere (e.g.,

nitrogen or argon).

Add magnesium turnings and a crystal of iodine to a round-bottom flask containing

anhydrous 1-Ethoxyoctane.

Slowly add a solution of the alkyl/aryl halide in 1-Ethoxyoctane to initiate the formation of

the Grignard reagent, maintaining a gentle reflux.

Once the magnesium is consumed, cool the reaction mixture.

Add a solution of the carbonyl compound in 1-Ethoxyoctane dropwise to the Grignard

reagent.

After the reaction is complete, quench the reaction with a saturated aqueous solution of

ammonium chloride.

Extract the product with a suitable organic solvent, dry the organic layer, and purify the

product using standard techniques (e.g., column chromatography or distillation).

Analysis: The yield and purity of the resulting alcohol would be determined using techniques

such as NMR spectroscopy and gas chromatography-mass spectrometry (GC-MS) to

evaluate the performance of 1-Ethoxyoctane as a solvent.

In Drug Delivery and Formulation
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Long-chain alkyl ethers have been explored for their potential in drug delivery systems.[5][6]

The lipophilic nature of the octyl chain in 1-Ethoxyoctane could facilitate the solubilization of

poorly water-soluble drugs, potentially enhancing their bioavailability.[5] It could be investigated

as a component of lipid-based drug delivery systems, such as self-emulsifying drug delivery

systems (SEDDS) or as a penetration enhancer in topical formulations.

Logical Workflow for Investigating 1-Ethoxyoctane in Drug Delivery

Pre-formulation Studies Formulation Development In Vitro/In Vivo Evaluation
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Pharmacokinetic Studies

Skin Permeation Studies

Click to download full resolution via product page

Caption: A logical workflow for the preclinical evaluation of 1-Ethoxyoctane in drug delivery.

As a Reference Standard in Chromatography
Due to its defined chemical structure and physical properties, 1-Ethoxyoctane could be utilized

as a reference standard in chromatographic techniques such as Gas Chromatography (GC).[7]

Its retention time could serve as a benchmark for the analysis of other long-chain ethers or in

the quality control of industrial processes where it might be present.

Conclusion and Future Directions
1-Ethoxyoctane is a molecule with a well-defined but currently under-utilized profile. The lack

of published research on its specific applications presents a significant opportunity for novel
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investigations. Based on its physicochemical properties, its potential as a specialized solvent, a

component in drug delivery systems, or as a chromatographic standard warrants further

exploration. The hypothetical applications and experimental frameworks presented in this guide

are intended to stimulate such research, paving the way for a more comprehensive

understanding and utilization of 1-Ethoxyoctane in the scientific community. It is imperative

that any future research also includes thorough toxicological and safety assessments to ensure

its suitability for the proposed applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Ethoxyoctane｜929-61-3｜lookchem [lookchem.com]

2. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. pharmiweb.com [pharmiweb.com]

5. Long hydrocarbon chain ether diols and ether diacids that favorably alter lipid disorders in
vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Alkyl ether analogs of phosphatidylcholine are orally active in hypertensive rabbits -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Octane, 1-ethoxy- [webbook.nist.gov]

To cite this document: BenchChem. [1-Ethoxyoctane: A Technical Guide to a Molecule of
Untapped Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11749035#potential-research-applications-of-1-
ethoxyoctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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